benzofuran-2-yl(4-((1-phenyl-1H-tetrazol-5-yl)methyl)piperazin-1-yl)methanone

• IUPAC Name: 1-benzofuran-2-yl-[4-[(1-phenyltetrazol-5-yl)methyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C21H20N6O2/c28-21(19-14-16-6-4-5-9-18(16)29-19)26-12-10-25(11-13-26)15-20-22-23-24-27(20)17-7-2-1-3-8-17/h1-9,14H,10-13,15H2
• InChI Key: WCBZQSHCZGNUGC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=NN=NN2C3=CC=CC=C3)C(=O)C4=CC5=CC=CC=C5O4
• Molecular Formula: C21H20N6O2
• Molecular Weight: 388.4 g/mol

Description

Benzofuran-2-yl(4-((1-phenyl-1H-tetrazol-5-yl)methyl)piperazin-1-yl)methanone is a complex organic compound. It’s a derivative of benzofuran, a heterocyclic compound that is ubiquitous in nature. Benzofuran and its derivatives have a wide range of biological and pharmacological applications.

Synthesis Analysis

The synthesis of benzofuran derivatives often involves complex reactions. For instance, a unique free radical cyclization cascade has been used to construct complex benzofuran derivatives. Another method involves the construction of a benzofuran ring through proton quantum tunneling.

Molecular Structure Analysis

The molecular structure of benzofuran derivatives is complex and unique. The benzofuran ring is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials.

Chemical Reactions Analysis

Benzofuran derivatives have been found to exhibit significant binding modes with docking scores ranging from –9.2 to –10.3 kcal/mol. This suggests that these compounds can form stable complexes with other molecules, which is crucial for their biological activities.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzofuran derivatives can vary widely. For instance, one derivative was found to be a pale yellow solid with a melting point of 182–188 °C. The 1H NMR spectrum of this compound showed various signals, indicating a complex structure.

Scientific Research Applications

• Antibacterial Activity : Benzofuran derivatives have demonstrated antibacterial properties. .
• Anti-Inflammatory Effects : Compounds containing benzofuran and nitrogen heterocyclic moieties often exhibit anti-inflammatory activity. .
• Antipyretic Properties : Benzofuran-based molecules may have antipyretic effects. .
• Anticonvulsant Activity : Benzofuran-containing compounds have been investigated for their anticonvulsant properties. .
• Hypotensive Effects : Some benzofuran derivatives show hypotensive (blood pressure-lowering) effects. .
• Antidiabetic Potential : Benzofuran-nitrogen heterocycle hybrids have been studied as antidiabetic agents. .

Organic Synthesis

The synthesis of this heterocycle involves intriguing chemistry. Here’s a brief overview:

• Reaction Details : The compound is synthesized by reacting 3-(benzofuran-2-yl)-1-phenyl-1H-pyrazole-4-carbaldehyde with 2-((4-methoxyphenyl)imino)-3-phenylthiazolidin-4-one in anhydrous ethanol with piperidine as a catalyst. .

Other Potential Applications

While the above fields are well-established, there may be additional unexplored applications:

• Antitumor Research : Given the compound’s unique structure, it could be investigated for potential antitumor or anticancer effects. .
• Cardiovascular Applications : Benzofuran derivatives have been explored for cardiac arrhythmia treatment. .

Mechanism of Action

The mechanism of action of benzofuran derivatives is often related to their ability to interact with biological targets. For example, all of the synthesized compounds had two or more hydrogen bonds with amino acids, which demonstrated encouraging binding energy.

Future Directions

Benzofuran and its derivatives have attracted considerable attention due to their wide range of biological activities and potential applications as drugs. Future research will likely focus on the discovery of new drugs in the fields of drug invention and development. The unique structural features of benzofuran make it a privileged structure in the field of drug discovery.